2-phenyl-6,7,8,9-tetrahydro-4H,5H-cyclohepta[4,5]thieno[2,3-d][1,3]oxazin-4-one

• IUPAC Name: 5-phenyl-4-oxa-8-thia-6-azatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C17H15NO2S/c19-17-14-12-9-5-2-6-10-13(12)21-16(14)18-15(20-17)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
• InChI Key: PIXYPFBVQCEGLO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC3=C2C(=O)OC(=N3)C4=CC=CC=C4
• Molecular Formula: C17H15NO2S
• Molecular Weight: 297.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves intricate processes, such as ring expansion methods and reactions with primary amines, to yield heterocyclic systems with moderate yields. For example, the preparation of thieno[3,2-e][1,2]oxazepine derivatives through cyanogen bromide-induced ring expansion of tetrahydrothieno pyridinylalkanol precursors is a notable method in this context (Bremner et al., 1988).

Molecular Structure Analysis

Molecular structure analysis, including X-ray crystallography, reveals the detailed geometry of these compounds. For instance, the crystal and molecular structure of similar heterocyclic compounds have been determined, showing cis-fused bicyclic skeletons with axial oxygen atoms and various conformations of the hetero rings (Kălmăn et al., 1994).

Chemical Reactions and Properties

Chemical reactions, such as photo-induced autorecycling oxidation of amines, highlight the reactive nature of these compounds. The ability to undergo oxidation under specific conditions demonstrates a significant chemical property that could be harnessed in various applications (Nitta et al., 2005).

Physical Properties Analysis

The physical properties of such compounds can vary widely depending on their specific structure and substituents. Properties like solubility, melting point, and crystalline structure are determined through empirical studies and have a critical impact on their applicability and handling.

Chemical Properties Analysis

Chemical properties, including reactivity with different chemical agents, stability under various conditions, and the potential for further functionalization, are essential for understanding the utility and limitations of these compounds. For example, the synthesis of thieno and benzothieno oxazonine derivatives via ring expansion showcases the reactivity and potential for creating diverse heterocyclic systems (Bremner et al., 1988).

Scientific Research Applications

Enzyme Inhibition and Molecular Modeling

A series of thieno[1,3]oxazin-4-ones have been synthesized and studied for their potential as enzyme inhibitors. These compounds, including derivatives similar to 2-phenyl-6,7,8,9-tetrahydro-4H,5H-cyclohepta[4,5]thieno[2,3-d][1,3]oxazin-4-one, have shown inhibition properties against cholesterol esterase and acetylcholinesterase. These findings are significant as they suggest potential pharmaceutical applications in treating diseases related to enzyme dysfunction. Molecular modeling has been applied to understand the inhibitory mechanism of these compounds (Pietsch & Gütschow, 2005).

Antitumor Evaluation

New ethyl 2-[3-(4-unsubstituted or substituted phenylsufonyl)ureido]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene derivatives, structurally related to the compound , have been synthesized and tested for their antitumor activity. These studies are vital for the development of new cancer therapies. The derivatives exhibited significant growth inhibition in various cancer cell lines, highlighting their potential as antitumor agents (El-Sherbeny, Abdel-Aziz, & Ahmed, 2010).

Novel Synthesis and Transformations

The synthesis of new derivatives of tetrahydrobenzo[b]thiophene, including compounds akin to this compound, under microwave irradiation has been explored. This research provides insight into novel synthetic pathways, potentially leading to the discovery of new compounds with diverse applications (Abdalha, El-Regal, El-Kassaby, & Ali, 2011).

Antimicrobial Activity

The development of new spiro compounds based on thieno[3,2-d]pyrimidines, structurally related to this compound, has shown promising antimicrobial activities. This research is crucial for the ongoing battle against drug-resistant bacterial strains (Hafez, El-Gazzar, & Zaki, 2016).